Cas no 103293-32-9 (Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester)
103293-32-9 structure
Product Name:Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester
CAS No:103293-32-9
MF:C13H13NO6
MW:279.245424032211
CID:1136655
Update Time:2024-07-27
Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester
- Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethyl ester
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- Inchi: 1S/C13H13NO6/c1-3-20-13(17)10(8(2)15)6-9-4-5-12(16)11(7-9)14(18)19/h4-7,16H,3H2,1-2H3
- InChI Key: OSHDXNDKYVHBRV-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(=CC1=CC=C(O)C([N+]([O-])=O)=C1)C(=O)C
Computed Properties
- Exact Mass: 279.07429
Experimental Properties
- Density: 1.348±0.06 g/cm3(Predicted)
- Boiling Point: 404.0±45.0 °C(Predicted)
- PSA: 106.74
- pka: 5.05±0.14(Predicted)
Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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